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Compound of Interest

Compound Name: Ononetin

Cat. No.: B1677329 Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

chemical compounds is critical for ensuring laboratory safety and the integrity of experimental

outcomes. This document provides essential safety and logistical information for the handling

and disposal of Ononetin, a naturally occurring deoxybenzoin used in research as a TRPM3

channel blocker.[1][2][3] Adherence to these guidelines is crucial due to the compound's

potential health and environmental hazards.[4]

Hazard Identification and Personal Protective
Equipment
Ononetin is classified as harmful if swallowed and is very toxic to aquatic life with long-lasting

effects.[4] Therefore, appropriate personal protective equipment (PPE) must be worn at all

times when handling this compound to minimize exposure risk.

Recommended Personal Protective Equipment (PPE) for Handling Ononetin
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PPE Category Recommended Equipment Specifications

Eye/Face Protection

Safety glasses with side

shields or chemical safety

goggles

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166.[5]

Hand Protection Nitrile or latex gloves

Inspect gloves for integrity

before use and dispose of

them properly after handling.

[5]

Body Protection Laboratory coat
Standard lab coat to protect

against splashes and dust.[5]

Respiratory Protection
Generally not required with

adequate ventilation

In cases of significant dust

generation, a particulate

respirator may be necessary.

[5]

Operational Plan: Handling and Storage
Proper handling and storage are essential for maintaining the chemical's stability and

preventing accidental exposure or environmental contamination.

Handling:

Always handle Ononetin in a well-ventilated area, such as a chemical fume hood, to

minimize the potential for inhalation of dust particles.[5]

Avoid the formation of dust when working with the solid form of the compound.[5]

Do not eat, drink, or smoke in areas where Ononetin is handled or stored.[4]

Wash hands and any exposed skin thoroughly after handling.[4]

Storage:

Store Ononetin in a tightly sealed container.
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Keep the container in a cool, dry, and well-ventilated place.

For long-term storage, it is recommended to desiccate at -20°C.[2]

Experimental Protocol: Preparation of an Ononetin
Stock Solution
This protocol outlines the steps for preparing a stock solution of Ononetin, a common

procedure in a laboratory setting.

Materials:

Ononetin powder

Dimethyl sulfoxide (DMSO) or ethanol[1][2]

Appropriate volumetric flasks and pipettes

Vortex mixer or sonicator

Personal Protective Equipment (as specified in the table above)

Procedure:

Preparation: Don the appropriate PPE, including a lab coat, safety glasses, and gloves.

Ensure that the chemical fume hood is operational.

Weighing: Tare a clean, dry weighing vessel on an analytical balance. Carefully weigh the

desired amount of Ononetin powder.

Solubilization: Transfer the weighed Ononetin to a volumetric flask. Add a portion of the

desired solvent (DMSO or ethanol) to the flask.

Dissolving: Gently swirl the flask to dissolve the powder. If necessary, use a vortex mixer or

sonicator to ensure complete dissolution. For higher solubility, the tube can be warmed to

37°C and sonicated.[2]
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Final Volume: Once the Ononetin is completely dissolved, add the solvent to the flask to

reach the final desired volume.

Storage: Label the flask with the compound name, concentration, solvent, and date of

preparation. Store the stock solution appropriately, typically at -20°C for several months.[2] It

is recommended to prepare and use the solution on the same day if possible.[2]

Disposal Plan
Due to its high toxicity to aquatic life, Ononetin and any materials contaminated with it must be

disposed of as hazardous waste.[4]

Waste Segregation and Collection:

Solid Waste: All disposable materials that have come into contact with Ononetin, such as

gloves, pipette tips, and weighing paper, must be collected in a designated hazardous waste

container.

Liquid Waste: Unused or waste solutions of Ononetin should be collected in a clearly

labeled, sealed, and compatible waste container. Do not pour Ononetin solutions down the

drain.

Empty Containers: Rinse the original container with a suitable solvent three times. Collect

the rinsate as hazardous liquid waste. The rinsed container can then be disposed of

according to institutional guidelines.

Disposal Procedure:

All waste must be handled in accordance with local, state, and federal regulations.[6]

Contact your institution's Environmental Health and Safety (EHS) department for specific

guidance on hazardous waste pickup and disposal.

Clearly label all hazardous waste containers with the contents, including "Ononetin" and the

appropriate hazard warnings.

Quantitative Data for Ononetin
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Property Value Source

Molecular Weight 258.27 g/mol [1][4]

Formula C15H14O4 [1][4]

Purity ≥98% (HPLC) [1]

CAS Number 487-49-0 [1]

Solubility
Soluble to 100 mM in DMSO

and ethanol
[2]

GHS Classification

Acute toxicity, Oral (Category

4); Acute aquatic toxicity

(Category 1); Chronic aquatic

toxicity (Category 1)

[4]

Workflow for Safe Handling and Disposal of
Ononetin

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.tocris.com/products/ononetin_5143
https://dcchemicals.com/msds/MSDS_DC34362.html
https://www.tocris.com/products/ononetin_5143
https://dcchemicals.com/msds/MSDS_DC34362.html
https://www.tocris.com/products/ononetin_5143
https://www.tocris.com/products/ononetin_5143
https://www.biocrick.com/Ononetin-BCC6367.html
https://dcchemicals.com/msds/MSDS_DC34362.html
https://www.benchchem.com/product/b1677329?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677329?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Safe Handling and Disposal of Ononetin
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Caption: Workflow for the safe handling and disposal of Ononetin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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